Cas no 1394650-76-0 (5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1394650-76-0
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 4596839
• Update Time: 2025-05-22

5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H5F5N2O2/c1-14-3(5(8)9)2(6(15)16)4(13-14)7(10,11)12/h5H,1H3,(H,15,16)
• InChI Key： HJJGDSOAEGXMJW-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)F)=C(C(O)=O)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 280.8±40.0 °C at 760 mmHg
• Flash Point: 123.6±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

5-(Difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1394650-76-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazole ring, a carboxylic acid group, and fluorinated substituents, making it a unique candidate for research and development in fields such as drug discovery and agrochemicals.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of both difluoromethyl and trifluoromethyl groups in this molecule suggests its potential as a lead compound for developing novel therapeutics. Researchers have demonstrated that fluorinated pyrazoles can exhibit potent inhibitory activity against various enzymes and receptors, making them valuable tools in the fight against diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization with the desired substituents through methods such as nucleophilic substitution or electrophilic substitution. The introduction of fluorinated groups is often achieved via nucleophilic fluorination or through the use of fluorinating agents such as hydrogen fluoride gas or trifluoroacetic anhydride. The final step involves the installation of the carboxylic acid group, which can be accomplished through oxidation or hydrolysis reactions.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have indicated that it exhibits selective inhibition against certain kinases involved in cellular signaling pathways. This property makes it a potential candidate for the development of targeted therapies aimed at treating conditions characterized by dysregulated kinase activity, such as various types of cancers. Additionally, its ability to modulate other key biological targets, such as ion channels or G-protein coupled receptors (GPCRs), further underscores its versatility as a research tool and therapeutic agent.

The structural features of this compound also make it an attractive candidate for agrochemical applications. Fluorinated compounds are known to possess enhanced stability against environmental factors such as UV light and temperature fluctuations, which are critical considerations in agricultural settings. Furthermore, the pyrazole ring is a common structural motif in herbicides and fungicides, suggesting that this compound could be explored for its potential to control plant pathogens or regulate plant growth.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Recent advancements in computational chemistry have enabled researchers to predict the environmental persistence and bioaccumulation potential of fluorinated compounds with greater accuracy. These studies suggest that while certain fluorinated derivatives may pose risks to aquatic ecosystems, careful design can mitigate these effects while retaining their desired biological activities.

In conclusion, 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid represents a compelling example of how modern chemical synthesis and biological research can converge to create molecules with significant practical applications. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in drug discovery and agrochemical development.